CPP32/Apopain Substrate

• CAS No.: 169332-61-0
• Product Name: CPP32/Apopain Substrate
• Molecular Formula: C30H37N5O13
• Molecular Weight: 675.6 g/mol
• IUPAC Name: (4S)-4-[[(2S)-2-acetamido-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-3-carboxy-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C30H37N5O13/c1-13(2)26(35-27(44)18(7-8-22(37)38)33-29(46)19(11-23(39)40)31-15(4)36)30(47)34-20(12-24(41)42)28(45)32-16-5-6-17-14(3)9-25(43)48-21(17)10-16/h5-6,9-10,13,18-20,26H,7-8,11-12H2,1-4H3,(H,31,36)(H,32,45)(H,33,46)(H,34,47)(H,35,44)(H,37,38)(H,39,40)(H,41,42)/t18-,19-,20-,26-/m0/s1
• Standard InChIKey: ALZSTTDFHZHSCA-RNVDEAKXSA-N
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)C
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C
• Appearance: Assay:≥95%A solution in DMSO
• Description: Ac-DEVD-AMC is a fluorogenic substrate that can be cleaved specifically by caspase-3. Caspase activity can be quantified by fluorescent detection of free AMC (also known as 7-amino-4-methylcoumarin), which is excited at 340-360 nm and emits at 440-460 nm.
• Sequence: DEVD
• Synonyms: Ac-aspartyl-glutamyl-valyl-aspartyl-aminomethylcoumarin; Ac-DEVD-AMC; acetyl-DEVD-AMC; N-acetyl Asp-Glu-Val-Asp-7-amino-4-methylcoumarin
• PubChem Compound: 9896164
• Last Modified: Nov 11 2021